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Compound Name: BAY-184

Cat. No.: B15543705 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

BAY-184 is a potent and selective dual inhibitor of the lysine acetyltransferases (KAT) 6A and

6B.[1][2] KAT6A and KAT6B are crucial enzymes involved in chromatin regulation through the

acetylation of histone and non-histone proteins.[3][4] Specifically, they acetylate histone H3 on

lysine residue 23 (H3K23), a key epigenetic mark.[1] The genes for KAT6A and KAT6B are

frequently amplified in several types of cancer, including a notable percentage of breast

cancers, making them attractive therapeutic targets.[3][5] BAY-184 emerged from high-

throughput screening and subsequent optimization, presenting a novel acylsulfonamide-

benzofuran chemical scaffold for KAT6A/B inhibition.[3][6] This document provides a detailed

overview of the synthesis, chemical properties, and biological activity of BAY-184, along with

relevant experimental protocols.

Chemical Properties
BAY-184 is characterized by its acylsulfonamide-benzofuran core. A summary of its key

chemical properties is provided in the table below.
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Property Value

IUPAC Name
N-([1,1'-biphenyl]-2-ylsulfonyl)-6-

(dimethylamino)benzofuran-2-carboxamide[7]

Synonyms BAY-184, BAY184[7]

Chemical Formula C23H20N2O4S[7]

Molecular Weight 420.48 g/mol [7]

Exact Mass 420.1144[7]

Elemental Analysis C, 65.70; H, 4.79; N, 6.66; O, 15.22; S, 7.62[7]

Synthesis of BAY-184
The synthesis of BAY-184 follows a route starting from a benzofuran-acid intermediate.[6] The

general workflow for the synthesis is depicted below.
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Synthesis of Benzofuran-acid Intermediate

Final Assembly of BAY-184

Starting Materials

Multi-step synthesis

Benzofuran-acid (42)

Amide Coupling

Biphenyl-2-sulfonamide

BAY-184 (29)

Final Product

BAY-184

KAT6A/KAT6B

inhibits

H3K23ac
acetylates H3K23

Histone H3

ERα Levels
regulates

Cell Proliferation
drives
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Assay Preparation

Detection

Recombinant His-tagged KAT6A

Incubate reagents

Histone H4 peptide substrate BAY-184 (test compound)

Add labeled anti-H3K23ac antibody

Measure TR-FRET signal

Calculate IC50
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Cell Treatment

Detection

Seed ZR-75-1 cells

Treat with BAY-184

Lyse cells

Cell Lysate

Perform HTRF assay for H3K23ac

Measure fluorescence

Determine IC50

 

Cell Culture and Treatment

Measurement and Analysis

Seed ZR-75-1 cells

Treat with BAY-184

Incubate for a set period

Assess cell viability/growth

Calculate IC50

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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